C7 Nitrogen for Metabolic Stability
G-479 contains a nitrogen atom at the C7 position of the imidazo[1,5-a]pyrazine core—a deliberate structural modification absent in GDC-0623 (which bears a C–H at the equivalent position of its imidazo[1,5-a]pyridine scaffold). The primary publication explicitly states that 'the introduction of the C7 nitrogen was driven by the desire to improve metabolic stability by blocking metabolism at the C7 and C8 positions (particularly the HLM stability)' and that 'improving on G-868 (later renamed GDC-0623) required combining C7 nitrogen with a diol hydroxamate to give G-479' [1]. GDC-0623 exhibits measurable HLM metabolic clearance of 12 μL/min/mg protein with a microsomal half-life (t₁/₂) of 1.8 hours . G-479's metabolic stability in liver microsomes is described as 'good' with favorable pharmacokinetic characteristics in rats , although exact HLM clearance values for G-479 were not publicly accessible from the primary paper's abstract or open-access supplementary materials at the time of this analysis.
| Evidence Dimension | Structural basis for human liver microsome (HLM) metabolic stability |
|---|---|
| Target Compound Data | Imidazo[1,5-a]pyrazine core with C7 nitrogen + (R)-diol hydroxamate; qualitative HLM stability described as 'good' [1] |
| Comparator Or Baseline | GDC-0623 (G-868): imidazo[1,5-a]pyridine core (C7 = C–H); HLM metabolic clearance = 12 μL/min/mg protein; t₁/₂ = 1.8 h |
| Quantified Difference | Exact G-479 HLM Clint not publicly available for direct numerical comparison; structural rationale for improved stability supported by C7 blockade mechanism [1] |
| Conditions | HLM incubation; primary citation [1] for structural design rationale; InvivoChem datasheet for GDC-0623 HLM data |
Why This Matters
Metabolic stability is a critical procurement criterion for compounds destined for in vivo pharmacological studies; the C7 nitrogen modification is the defining structural feature that differentiates G-479 from GDC-0623 and addresses a known metabolic soft spot.
- [1] Robarge KD, Lee W, Eigenbrot C, Ultsch M, Wiesmann C, Heald R, Price S, Hewitt J, Jackson P, Savy P, Burton B, Choo EF, Pang J, Boggs J, Yang A, Yang X, Baumgardner M. Structure based design of novel 6,5 heterobicyclic mitogen-activated protein kinase kinase (MEK) inhibitors leading to the discovery of imidazo[1,5-a] pyrazine G-479. Bioorg Med Chem Lett. 2014 Oct 1;24(19):4714-4723. doi:10.1016/j.bmcl.2014.08.008. PMID: 25193232. View Source
